Cas no 2229482-58-8 (2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 2229482-58-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6168753
• PubChem ID: 165648144
• Update Time: 2025-05-22

2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• 2229482-58-8
• EN300-1761145

• Inchi： 1S/C9H12N2O4/c1-15-9-4-6(11(13)14)2-3-7(9)8(12)5-10/h2-4,8,12H,5,10H2,1H3
• InChI Key： JFNXBRRPJRCTQQ-UHFFFAOYSA-N
• SMILES： OC(CN)C1C=CC(=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-amino-1-(2-methoxy-4-nitrophenyl)ethan-1-ol

Compound 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol: A Comprehensive Overview

2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol, also known by its CAS Registry Number 2229482-58-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a hydroxyl group, and a substituted phenyl ring with methoxy and nitro substituents. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

The molecular structure of 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol consists of a central ethanediol backbone with an amino group (-NH₂) and a hydroxyl group (-OH) attached to adjacent carbons. The phenyl ring is substituted at the 2-position with a methoxy group (-OCH₃) and at the 4-position with a nitro group (-NO₂). These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol in drug discovery. Its ability to act as both a reducing agent and a nucleophile makes it an attractive candidate for redox reactions and conjugate additions. Moreover, the nitro group on the phenyl ring can be reduced to an amino group under specific conditions, further expanding its utility in synthetic chemistry.

In terms of pharmacological applications, this compound has shown promise in anti-inflammatory and antioxidant assays. The methoxy group enhances the molecule's lipophilicity, improving its bioavailability, while the nitro group contributes to its radical-scavenging properties. These attributes make it a potential lead compound for developing therapeutic agents targeting oxidative stress-related diseases.

The synthesis of 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol typically involves multi-step processes that include nucleophilic aromatic substitution and reduction reactions. Researchers have optimized these methods to achieve higher yields and better purity, ensuring scalability for industrial applications.

In conclusion, 2-Amino-1-(2-Methoxy-4-Nitrophenyl)Ethan-1-Ol, CAS No. 2229482-58-8, stands out as a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for advancing research in drug development, materials science, and synthetic chemistry.